Cas no 54960-67-7 (1-Butanesulfonic acid, 4-(octylamino)-)

• Product Name: 1-Butanesulfonic acid, 4-(octylamino)-
• CAS No: 54960-67-7
• MF: C₁₂H₂₇NO₃S
• MW: 265.412682771683
• CID: 353211
• PubChem ID: 58931868
• Update Time: 2025-04-19

1-Butanesulfonic acid, 4-(octylamino)- Chemical and Physical Properties

Names and Identifiers

• 1-Butanesulfonic acid, 4-(octylamino)-
• 4-(octylamino)butane-1-sulfonic acid
• SCHEMBL354491
• 54960-67-7
• DTXSID50730648
• BGCMJBRUWVPTBI-UHFFFAOYSA-N
• 4-(octylamino)-1-butanesulfonic acid

• Inchi： 1S/C12H27NO3S/c1-2-3-4-5-6-7-10-13-11-8-9-12-17(14,15)16/h13H,2-12H2,1H3,(H,14,15,16)
• InChI Key： BGCMJBRUWVPTBI-UHFFFAOYSA-N
• SMILES： S(CCCCNCCCCCCCC)(=O)(=O)O

Computed Properties

• Exact Mass: 265.17131
• Monoisotopic Mass: 265.17116490g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 12
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 74.8Ų

Experimental Properties

• PSA: 66.4